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Compound of Interest

Compound Name: 4-Methyl-1-indanone

Cat. No.: B1352297

This guide provides essential physicochemical data for 4-Methyl-1-indanone, a key
intermediate in organic synthesis. The information is tailored for researchers, scientists, and
professionals in drug development, presenting the molecular formula and weight in a clear,
structured format.

Core Physicochemical Data

4-Methyl-1-indanone is a solid, appearing as a white to light yellow crystal powder. Its
fundamental molecular properties are summarized below, providing a quick reference for
experimental design and analysis.

Parameter Value

Molecular Formula C10H100[1][2][3]
Molecular Weight 146.19 g/mol [1]
Alternate Molecular Weight 146.186 g/mol [2]

Experimental Protocols

The determination of the molecular weight and formula of 4-Methyl-1-indanone is typically
achieved through standard analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination:
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High-resolution mass spectrometry (HRMS) is employed to determine the accurate mass of the
compound.

o Sample Preparation: A dilute solution of 4-Methyl-1-indanone is prepared in a suitable
volatile organic solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using techniques like Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI).

e Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., Time-of-Flight
(TOF) or Orbitrap), which separates the ions based on their mass-to-charge ratio (m/z).

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion [M+H]* or [M]*. The high-resolution measurement of this peak allows for the
determination of the elemental composition and thus the precise molecular weight.

Elemental Analysis for Molecular Formula Determination:

Combustion analysis is a common method to determine the empirical formula, which can then
be confirmed as the molecular formula using the molecular weight from mass spectrometry.

o Sample Combustion: A precisely weighed sample of 4-Methyl-1-indanone is combusted in a
furnace in the presence of excess oxygen.

o Gas Separation and Detection: The combustion products (carbon dioxide, water, and other
gases) are passed through a series of traps or a gas chromatography column to separate
them.

» Quantification: The amounts of carbon dioxide and water are measured using detectors (e.g.,
thermal conductivity detector).

» Calculation: The percentages of carbon and hydrogen in the original sample are calculated
from the masses of carbon dioxide and water produced. The percentage of oxygen is
typically determined by difference. These percentages are used to derive the empirical
formula.
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Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name, its constituent
elements, the resulting molecular formula, and the calculated molecular weight.

Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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